Cas no 72122-63-5 (Glycine,L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl-)

• Product Name: Glycine,L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl-
• CAS No: 72122-63-5
• MF: C₃₀H₃₇N₅O₇
• MW: 579.644087553024
• CID: 568167
• Update Time: 2025-05-19

Glycine,L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• Glycine,L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl-
• BETA-CASOMORPHIN FRAGMENT 1-5
• X-gal
• β-Casomorphin (1-5) (bovine)
• β-Casomorphin-5 (Bovine)
• BCIG
• Deprolorphin
• fragment1-5
• H-Tyr-Pro-Phe-Pro-Gly-OH
• READY TO USE X-GAL

• Inchi： 1S/C30H37N5O7/c31-22(16-20-10-12-21(36)13-11-20)29(41)34-14-5-9-25(34)28(40)33-23(17-19-6-2-1-3-7-19)30(42)35-15-4-8-24(35)27(39)32-18-26(37)38/h1-3,6-7,10-13,22-25,36H,4-5,8-9,14-18,31H2,(H,32,39)(H,33,40)(H,37,38)
• InChI Key： PKKIDZFGRQACGB-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C(C(CC1C=CC(=CC=1)O)N)=O)NC(CC1C=CC=CC=1)C(N1CCCC1C(NCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 579.26900
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 15

Experimental Properties

• Melting Point: 230 °C
• PSA: 182.37000
• LogP: 1.53020

Glycine,L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl- Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Glycine,L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl-

Professional Introduction to Glycine, L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl (CAS No 72122-63-5)

Glycine, L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl, with the chemical identifier CAS No 72122-63-5, is a specialized peptide that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique amino acid sequence, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The peptide Glycine, L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl is synthesized through a meticulous process that ensures the highest degree of purity and specificity. Each amino acid in the sequence is carefully selected to maintain the structural integrity and biological functionality of the peptide. This precision in synthesis is crucial for its application in sensitive biochemical assays and drug discovery processes.

Recent studies have highlighted the potential of this peptide in modulating cellular signaling pathways. The presence of L-tyrosine and L-phenylalanine in its structure contributes to its ability to interact with various enzymes and receptors, thereby influencing processes such as cell growth, differentiation, and apoptosis. These interactions are of particular interest in the development of targeted therapies for chronic diseases.

In the realm of drug development, Glycine, L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl has been explored as a lead compound for novel pharmacological agents. Its unique sequence allows for the design of derivatives with enhanced binding affinity and selectivity. For instance, modifications at the L-proline residues can alter the conformational flexibility of the peptide, making it more suitable for specific biological targets.

The compound's role in peptidomimetics has also been extensively studied. Peptidomimetics are synthetic analogs of natural peptides designed to mimic their biological activity while avoiding their drawbacks, such as rapid degradation or immunogenicity. The structural features of Glycine, L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl make it an excellent template for creating peptidomimetics that can bind to receptors or enzymes with high specificity.

Advances in computational chemistry have further enhanced the understanding of this peptide's interactions. Molecular modeling techniques have been employed to predict how Glycine, L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives with improved pharmacokinetic properties.

The therapeutic potential of this peptide extends to various medical conditions. Research has indicated its efficacy in modulating inflammatory responses, making it a candidate for treating autoimmune diseases and chronic inflammation. Additionally, its ability to influence cellular signaling pathways suggests applications in cancer therapy and neurodegenerative disorders.

In conclusion, Glycine, L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolyl (CAS No 72122-63-5) represents a significant advancement in peptidic chemistry. Its unique structure and biological activities position it as a versatile tool in both academic research and pharmaceutical development. As our understanding of its mechanisms continues to grow, so too will its applications across multiple therapeutic domains.